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An In-depth Technical Guide to S-Methyl Hexanethioate for Advanced Research

Abstract

S-Methyl hexanethioate (CAS No. 2432-77-1) is a volatile sulfur compound of significant
interest in the fields of flavor chemistry, food science, and potentially, as a building block in
specialized organic synthesis.[1][2] As a thioester, it possesses unique chemical reactivity and
sensory properties that distinguish it from its oxygen ester analogue, methyl hexanoate. This
guide provides a comprehensive technical overview of its chemical structure, physicochemical
properties, synthesis, analytical methodologies, and safety considerations, tailored for
researchers and drug development professionals. The content herein is structured to deliver
not just data, but actionable, field-proven insights grounded in established chemical principles.

Molecular Structure and Chemical Identity

S-Methyl hexanethioate is the S-ester resulting from the formal condensation of hexanoic acid
and methanethiol. The replacement of the ester oxygen with a sulfur atom fundamentally alters
the molecule's electronic properties, reactivity, and sensory profile.
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Structural Representation

The canonical structure of S-Methyl hexanethioate is defined by a hexanoyl group attached to
a methylthio (-S-CHs) moiety.

Caption: Figure 1: Chemical Structure of S-Methyl Hexanethioate

Chemical Identifiers

Proper identification is critical for regulatory compliance and scientific accuracy. The key
identifiers for this compound are summarized below.

Identifier Value Source
CAS Number 2432-77-1 [1]12113]
IUPAC Name S-methyl hexanethioate [1]
Molecular Formula C7H140S [1]
Molecular Weight 146.25 g/mol [1]
SMILES CCCCCC(=0)sC [1]
InChiKey AKGAHYLJHAOPKQ- o

UHFFFAOYSA-N

FEMA Number 3862 [1]

S-Methyl thiohexanoate,
Synonyms , [1]
Methanethiol caproate

Physicochemical and Organoleptic Properties

The physical and sensory characteristics of S-Methyl hexanethioate are fundamental to its
application and handling.

Physicochemical Data

This compound is a flammable liquid with limited water solubility, a common trait for moderately
sized thioesters.
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Property Value Conditions Source

Colorless to pale

Appearance yellow liquid Ambient [1]
Boiling Point 187-188 °C @ 760 mm Hg [2]
Specific Gravity 0.935-0.945 @ 20 °C [2]
Refractive Index 1.458 - 1.468 @ 20 °C [2]
Flash Point 51.67 °C (125 °F) Closed Cup [2]

Soluble in alcohol and
Solubility oils; sparingly soluble 25°C [1]

in water

Organoleptic Profile

The presence of sulfur imparts a complex and potent aroma. Its extremely low odor threshold
makes it a high-impact flavor material.

Sensory Attribute Description Source

Cabbage, ripe Camembert,
Odor rancid, with floral and green [2]

notes (pineapple-like)

Flavor Fruity, tropical, savory [2]

Odor Threshold 0.3 ppb In water

Passionfruit, guava, grapefruit,
Applications pineapple, cheese, and savory  [2]
flavors

This compound is naturally found in hops (Humulus lupulus) and durian fruit (Durio zibethinus),
contributing to their characteristic aromas.[1]

Synthesis and Manufacturing Pathways
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The synthesis of thioesters can be approached through several classical organic chemistry
transformations. The choice of pathway is often dictated by starting material availability,
scalability, and desired purity. A common and reliable laboratory-scale method involves the
acylation of a thiolate with an acyl chloride.

Synthesis Workflow: Acyl Chloride Pathway

This method is highly efficient due to the high reactivity of hexanoyl chloride. The primary
challenge is the handling of sodium thiomethoxide, which is moisture-sensitive and a strong
nucleophile, and the odorous nature of any thiol-related byproducts.
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Starting Materials:
- Hexanoyl Chloride
- Sodium Thiomethoxide (NaSMe)

1. Add NaSMe
2. Slowly add Hexanoyl Chloride
\
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\
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Y
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\
Drying
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Filter
\/
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(Rotary Evaporation)

Y

Purification
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Final Product:
S-Methyl Hexanethioate

Figure 2: Synthesis Workflow for S-Methyl Hexanethioate

Click to download full resolution via product page

Caption: Figure 2: Synthesis Workflow for S-Methyl Hexanethioate
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Detailed Synthesis Protocol

This protocol is a representative procedure and must be adapted and optimized based on
laboratory conditions. All work should be performed in a well-ventilated fume hood.

Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir
bar, nitrogen inlet, and a dropping funnel, add sodium thiomethoxide (1.0 eq) suspended in
anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

Reaction: Add hexanoyl chloride (1.0 eq) dissolved in anhydrous THF to the dropping funnel.
Add the hexanoyl chloride solution dropwise to the stirred suspension over 30 minutes,
maintaining the temperature at 0 °C.

Warm to Ambient: After the addition is complete, remove the ice bath and allow the reaction
mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, carefully quench the mixture by slowly adding
saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

Washing & Drying: Wash the combined organic phase with brine, then dry over anhydrous
sodium sulfate (Na2SOa).

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator. The resulting crude oil can be purified by vacuum distillation to
yield pure S-Methyl hexanethioate.

Analytical Methodologies

Accurate identification and quantification of S-Methyl hexanethioate, especially in complex
matrices like food or biological samples, requires robust analytical techniques.

Spectroscopic Characterization

e Mass Spectrometry (MS): Electron ionization GC-MS is the preferred method. The mass
spectrum is characterized by a molecular ion peak (M*) at m/z = 146. Key fragments include
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the hexanoyl cation [CH3(CH2)4aCO]* at m/z = 99, and fragments resulting from alpha-
cleavage such as [CH3(CH2)2CHz]* at m/z = 57 and the McLafferty rearrangement product at
m/z=74. The acylium ion at m/z 99 is often a prominent peak.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum is expected to show a sharp singlet for the S-CHs protons around
0 2.3 ppm. The protons on the hexanoyl chain will appear as follows: a triplet for the
terminal -CHs at ~& 0.9 ppm, a multiplet for the three internal -CHz- groups between ~d
1.2-1.7 ppm, and a triplet for the a-carbonyl -CH2- group at ~4 2.5 ppm.

o 13C NMR: The carbonyl carbon (C=0) is expected in the downfield region, ~6 198-200
ppm. The S-CHs carbon will appear around & 12-15 ppm. The carbons of the hexanoyl
chain will appear at distinct chemical shifts, with the a-carbonyl carbon at ~6 45 ppm.

« Infrared (IR) Spectroscopy: The most characteristic absorption is the strong carbonyl (C=0)
stretching band, which for thioesters appears at a lower frequency than for oxygen esters,
typically in the range of 1680-1700 cm~1.[4] This shift is a key diagnostic feature. C-H
stretching bands will be observed around 2850-2960 cm™1.

Chromatographic Analysis Protocol: HS-SPME-GC-MS

This protocol is designed for the trace-level analysis of volatile sulfur compounds in a liquid
matrix (e.g., a non-alcoholic beverage).

e Sample Preparation: Place 5 mL of the liquid sample into a 20 mL headspace vial. Add 1 g of
sodium chloride (to increase analyte partitioning into the headspace) and an internal
standard (e.g., S-ethyl propanethioate). Seal the vial immediately.

o Headspace Solid-Phase Microextraction (HS-SPME):

o Fiber: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber,
which is effective for a broad range of volatiles, including sulfur compounds.[5]

o Incubation: Incubate the vial at 40 °C for 15 minutes with agitation to allow for equilibration
between the liquid and headspace.

o Extraction: Expose the SPME fiber to the headspace for 30 minutes at 40 °C.
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e Gas Chromatography-Mass Spectrometry (GC-MS):

o Desorption: Insert the fiber into the GC inlet heated to 250 °C for 5 minutes (splitless
mode) to desorb the analytes.

o Column: Use a low-to-mid polarity column, such as a DB-5ms or equivalent (30 m x 0.25
mm x 0.25 pm).

o Oven Program: Start at 40 °C, hold for 3 minutes, then ramp at 5 °C/min to 250 °C and
hold for 5 minutes.

o MS Parameters: Use electron ionization (El) at 70 eV. Scan a mass range of m/z 35-350.

o Data Analysis: Identify S-Methyl hexanethioate by its retention time and by comparing its
mass spectrum to a reference library (e.g., NIST). Quantify using the peak area ratio relative
to the internal standard.

Safety, Handling, and Stability
Hazard Identification

S-Methyl hexanethioate is a hazardous chemical requiring appropriate handling procedures.
According to the Globally Harmonized System (GHS), its primary hazards are:

o H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor.[1]
e H302: Harmful if swallowed.[1]

e H315/H319: Causes skin and serious eye irritation.[1]

Handling Recommendations:

» Work in a well-ventilated chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and nitrile gloves.

o Keep away from heat, sparks, and open flames.[2]
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o Store in a tightly sealed container in a cool, dry place.[3]

Chemical Stability and Reactivity

The thioester linkage is susceptible to hydrolysis, particularly under basic or strongly acidic
conditions, which will cleave the molecule into hexanoic acid and methanethiol.[6][7] This
degradation pathway is important to consider in formulation studies, as the generation of
methanethiol can lead to significant off-odors. The compound is generally stable under neutral,
anhydrous conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1294360?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/S-Methyl-hexanethioate
https://www.thegoodscentscompany.com/data/rw1468541.html
https://www.bldpharm.com/products/2432-77-1.html
https://www.researchgate.net/figure/nfrared-spectrum-KBr-pellets-of-the-poly-thio-ester-4a_fig15_230448064
https://pubmed.ncbi.nlm.nih.gov/32182852/
https://pubmed.ncbi.nlm.nih.gov/32182852/
https://en.wikipedia.org/wiki/Thioester
https://www.pearson.com/channels/organic-chemistry/learn/johnny/23-the-chemistry-of-thioesters-phophate-ester-and-phosphate-anhydrides/hydrolysis-of-thioesters
https://www.pearson.com/channels/organic-chemistry/learn/johnny/23-the-chemistry-of-thioesters-phophate-ester-and-phosphate-anhydrides/hydrolysis-of-thioesters
https://www.benchchem.com/product/b1294360/docs#s-methyl-hexanethioate-chemical-properties-and-structure
https://www.benchchem.com/product/b1294360/docs#s-methyl-hexanethioate-chemical-properties-and-structure
https://www.benchchem.com/product/b1294360/docs#s-methyl-hexanethioate-chemical-properties-and-structure
https://www.benchchem.com/product/b1294360/docs#s-methyl-hexanethioate-chemical-properties-and-structure
https://www.benchchem.com/product/b1294360?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

